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Bond Strength Performance & Comparison

The table below summarizes quantitative data on the bond strength of MPC to concrete substrates from

experimental studies.

Test
Material/Variable Bond Strength Performance Key Comparison | Notes
Method
MPC Mortar Shear Bond  "Much higher than that of OPC Superior bonding is a
(General) Strength [1] mortar with ordinary concrete in fundamental characteristic
various stress conditions." [1] of MPC.
MPC-ECC Single & Strengths are influenced by mix An Engineered
Double design; see Table 2 for specific Cementitious Composite
Shear [1] values under different variables. (ECC) with enhanced
ductility.
Water-to-Solid Single & Bond strength gradually reduces Highlights the importance of
(WIS) Ratio Double as the W/S ratio increases. [1] a low water content for
Shear [1] optimal performance.
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Material/Variable

Molar Ratio (M/P)

Fly Ash (F)
Content

Borax (B) Dosage

PVA Fiber (V1)
Volume

Test
Method

Single &
Double
Shear [1]

Single
Shear [1]

Single &
Double
Shear [1]

Single &
Double
Shear [1]

Bond Strength Performance

Single and double shear bond
strengths increase with a higher
M/P (MgO to KHz2POa) ratio. [1]

Strength first increases up to a fly
ash content of 30%, then
decreases. [1]

Bond strengths increase first and
then decrease, reaching a
maximum at a borax dosage of
6%. [1]

The increase of Vf improved the
single and double shear bond
strengths. [1]

Key Comparison / Notes

A key parameter in MPC
mix design.

Indicates an optimal
replacement level.

Borax is a retarder; its
dosage is critical for
strength development.

Fibers enhance ductility
and mechanical bonding.

Experimental Protocols for Bond Strength Testing

To ensure the reliability and reproducibility of bond strength data, researchers follow standardized

experimental protocols. The methodologies for key tests are detailed below.

Single and Double Shear Tests for MPC-ECC

This test evaluates the bond between a repair material (MPC-ECC) and an ordinary concrete substrate.

¢ Sample Preparation: Ordinary concrete substrates are first cast. The MPC-ECC repair material is
mixed according to the designed proportions (e.g., W/S ratio, M/P ratio, fly ash, borax, PVA fibers)
and applied to the prepared concrete substrate. [1]

¢ Bond Formation: The specimens are cured under specified conditions until testing. [1]

¢ Loading: A shear load is applied to the interface between the MPC-ECC and the concrete until failure
occurs. The maximum load is recorded. [1]

e Data Analysis: The bond strength is calculated by dividing the maximum failure load by the bonded

area. [1]
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This workflow for preparing and testing MPC-ECC to concrete bond specimens can be visualized as follows:

Click to download full resolution via product page

Pull-Off Adhesion Test

This is a standard method to quantify the tensile adhesion strength of a coating or repair material to a

substrate.
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e Sample Preparation: The material (e.g., MPC paste, mortar, or ECC) is applied to a concrete

substrate and cured. [2]

e Test Setup: A metal dolly is glued perpendicular to the coated surface. A portable adhesion tester is
then attached to the dolly. [2]

¢ Loading: The tester applies a controlled and gradually increasing tensile force to the dolly until the

coating detaches from the substrate. [2]

o Data Analysis: The force required to cause failure is measured. The adhesion strength is calculated
in MPa or psi by dividing this force by the cross-sectional area of the dolly. The nature of the failure
(cohesive within the substrate, adhesive at the interface, or a combination) is also noted. [2]

Key Factors Influencing MPC's Bond Strength

The bond performance of MPC is not fixed but can be optimized by controlling several mix design and

environmental factors. The most influential factors, as identified through machine learning analysis and

experimental studies, are summarized in the table below. [3]

Factor

Influence on Bond Strength

Curing Age

Water Content (WIC)

MgO to Phosphate

(M/P) Ratio

Fly Ash Content

Borax Dosage

IBA Content & Oxides

The most dominant factor; strength improves substantially with extended
curing up to 28 days. [3]

Has a strong negative effect; a increase from 0.1 to 0.6 can lead to a 26%
reduction in strength. [3]

A higher M/P ratio leads to increased bond strength. [1]

Acts as a filler and participates in reactions; content of 30% typically optimizes

strength. [1]

Critical retarder; an optimal dosage (e.g., 6%) maximizes strength, while too
much or too little reduces it. [1]

Incinerated Bottom Ash (IBA) components like Fe20s and Al20s can positively
contribute to strength within optimal ranges. [3]
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Conclusion for Researchers

The experimental data consistently shows that Magnesium Phosphate Cement forms a bond with
concrete that is superior to traditional OPC. Its combination of high early strength, strong adhesion, and
compatibility with concrete substrates makes it a highly promising material for rapid and durable repair

applications. [1]

The bond strength can be significantly optimized by carefully controlling the M/P molar ratio, water-to-

solid ratio, and the incorporation of mineral admixtures like fly ash and fibers. [3] [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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